lithium(1+) 3-(3-methyloxetan-3-yl)propanoate

• CAS No.: 2680542-50-9
• Molecular Formula: C7H11LiO3
• Molecular Weight: 150.1

Description

Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate is a chemical compound with a unique structure that includes a lithium ion and a 3-methyloxetan-3-yl group attached to a propanoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of lithium(1+) 3-(3-methyloxetan-3-yl)propanoate typically involves the reaction of 3-(3-methyloxetan-3-yl)propanoic acid with a lithium-containing reagent. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. Common solvents used in this synthesis include tetrahydrofuran (THF) and dimethylformamide (DMF), which help to dissolve the reactants and facilitate the reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems and precise control of reaction conditions, such as temperature and pressure, are crucial for large-scale production.

Chemical Reactions Analysis

Types of Reactions

Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides or other oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to yield reduced forms of the compound.

Substitution: The compound can participate in nucleophilic substitution reactions, where the lithium ion can be replaced by other cations.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like halides (Cl-, Br-) and other anions can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes.

Scientific Research Applications

Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of lithium(1+) 3-(3-methyloxetan-3-yl)propanoate involves its interaction with molecular targets and pathways within a system. The lithium ion can influence various biochemical pathways, including those related to neurotransmission and signal transduction. The 3-methyloxetan-3-yl group can interact with enzymes and receptors, modulating their activity and leading to specific biological effects.

Comparison with Similar Compounds

Similar Compounds

Lithium propanoate: A simpler compound with similar lithium ion but without the 3-methyloxetan-3-yl group.

Lithium 3-(3-methyloxetan-3-yl)acetate: Similar structure but with an acetate group instead of a propanoate group.

Uniqueness

Lithium(1+) 3-(3-methyloxetan-3-yl)propanoate is unique due to the presence of the 3-methyloxetan-3-yl group, which imparts distinct chemical and biological properties. This structural feature can enhance its reactivity and interaction with various molecular targets, making it a valuable compound for research and industrial applications.